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Compound of Interest

Compound Name: ENPP3 Inhibitor 1

Cat. No.: B10830466

This document provides essential safety and logistical information for the proper disposal of
ENPP3 Inhibitor 1, a selective inhibitor of Ectonucleotide
Pyrophosphatase/Phosphodiesterase 3. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting.

Safety and Handling Precautions

According to the Safety Data Sheet (SDS) for ENPP3 Inhibitor 1 (CAS No. 2803505-90-8), the
substance is not classified as hazardous.[1] However, standard laboratory safety protocols
should always be observed.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

» Hand Protection: Wear compatible chemical-resistant gloves.
» Skin and Body Protection: Wear a laboratory coat.

Handling Recommendations:

o Avoid inhalation of dust or aerosols.[1]

e Prevent contact with skin and eyes.[1]
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e Ensure adequate ventilation in the handling area.[1]

Step-by-Step Disposal Protocol

For non-hazardous chemical waste such as ENPP3 Inhibitor 1, the disposal process should
adhere to local, state, and federal regulations. The following is a general procedural guide:

o Waste Identification: Clearly label a dedicated waste container for "ENPP3 Inhibitor 1" and
any contaminated materials.

o Waste Segregation:

o Solid Waste: Collect unused or expired solid ENPP3 Inhibitor 1, along with any
contaminated items like weighing paper or pipette tips, in the designated solid waste
container.

o Liquid Waste: If ENPP3 Inhibitor 1 has been dissolved in a solvent (e.g., DMSO), collect
the solution in a separate, compatible liquid waste container. Label the container with the
full chemical name and concentration of both the inhibitor and the solvent.

o Container Management:
o Keep waste containers securely closed when not in use.

o Store waste containers in a designated, well-ventilated area, away from incompatible
materials.

 Final Disposal:

o Dispose of the chemical waste through your institution's environmental health and safety
(EHS) office or a licensed chemical waste disposal contractor.

o Do not dispose of ENPP3 Inhibitor 1 down the drain or in regular trash unless explicitly
permitted by your institution and local regulations.

Quantitative Data
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The following table summarizes the inhibitory activity of a compound identified as ENPP3
Inhibitor 1.

Target IC50 Value Source
ENPP3 0.15 pM [2][3]
ENPP1 41.4 uM [2][3]

Note: The name "ENPP3 Inhibitor 1" may refer to different specific molecules from various
suppliers. The data above corresponds to the compound with CAS No. 2803505-90-8, as
identified by MedChemExpress.[1][3] Another compound, CAS No. 333413-02-8, is also
described as an ENPP3 inhibitor.[4] Always refer to the specific Safety Data Sheet for the exact

compound you are using.

ENPP3 Signaling Pathway

Ectonucleotide Pyrophosphatase/Phosphodiesterase 3 (ENPP3) is a membrane-bound
enzyme that plays a role in nucleotide metabolism. It primarily functions by hydrolyzing
extracellular adenosine triphosphate (ATP) to adenosine monophosphate (AMP) and
pyrophosphate (PPi). This activity modulates purinergic signaling, which is involved in various
physiological and pathological processes.
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Caption: Simplified diagram of the ENPP3 enzymatic reaction and its inhibition.

Experimental Workflow for Waste Disposal

The logical flow for ensuring the proper disposal of ENPP3 Inhibitor 1 is outlined below. This
workflow emphasizes adherence to institutional and regulatory guidelines.
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Caption: Logical workflow for the safe and compliant disposal of laboratory chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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